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Compound of Interest

Compound Name: Gold(l) iodide

Cat. No.: B081469

For Immediate Implementation: This document provides critical safety and logistical protocols
for the handling and disposal of Gold(l) iodide. Adherence to these procedures is mandatory to
ensure the safety of all laboratory personnel and to maintain compliance with regulatory
standards.

Gold(l) iodide (Aul) is a chemical compound that requires careful handling due to its potential
health hazards. This guide is designed for researchers, scientists, and drug development
professionals to provide clear, actionable steps for the safe utilization of Gold(l) iodide in a
laboratory setting. By implementing these protocols, you are not only ensuring your personal
safety but also contributing to a culture of safety within your organization.

Essential Safety and Personal Protective Equipment
(PPE)

When handling Gold(l) iodide, a thorough risk assessment should be conducted to ensure that
all potential hazards are identified and mitigated. The following table summarizes the key
guantitative safety data and recommended personal protective equipment.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b081469?utm_src=pdf-interest
https://www.benchchem.com/product/b081469?utm_src=pdf-body
https://www.benchchem.com/product/b081469?utm_src=pdf-body
https://www.benchchem.com/product/b081469?utm_src=pdf-body
https://www.benchchem.com/product/b081469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Parameter

Value

Source/Recommendation

Occupational Exposure Limits

Gold(l) lodide

No specific limits established.

Fisher Scientific SDS[1]

Gold (as Particulates Not

Otherwise Regulated)

TWA: 10 mg/m? (total), 3

mg/m3 (respirable)

Canadian Occupational

Exposure Limits

lodine

OSHA PEL: 0.1 ppm (Ceiling)

NIOSH[2]

NIOSH REL: 0.1 ppm (Ceiling)

NIOSH[2]

ACGIH TLV: 0.01 ppm (8-hr
TWA); 0.1 ppm (STEL)

New Jersey Department of
Health[1]

Glove Recommendation

Material

Nitrile or Latex

General chemical resistance
charts for iodine recommend

these materials.[3]

Breakthrough Time

Not specified for Gold(l) iodide.

Always inspect gloves before
use and change them

immediately if contaminated.

Respiratory Protection

NIOSH-approved N95 dust

Sigma-Aldrich SDS, Fisher

Type . , o
mask or particle filter. Scientific SDS[1][4]
When handling the powder
outside of a certified chemical

When to Use

fume hood, or if dust is

generated.

Eye Protection

Chemical safety goggles or a

Type ] Fisher Scientific SDS[1]
face shield.
Conforming to OSHA 29 CFR

Standard 1910.133 or European Fisher Scientific SDS[1]

Standard EN166.
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Protective Clothing

Laboratory coat, long pants, ] S
Type Fisher Scientific SDS[1]
and closed-toe shoes.

Consider a chemically resistant
Additional apron if handling large

quantities.

Experimental Protocol: Step-by-Step Handling of
Gold(l) lodide

This protocol outlines the essential steps for safely handling Gold(l) iodide from receipt to
disposal.

1. Pre-Experiment Preparations

» Safety Data Sheet (SDS) Review: Before handling Gold(l) iodide for the first time, all
personnel involved must read and understand the SDS.[1][4]

o Designate a Handling Area: All work with Gold(l) iodide powder should be conducted in a
designated area, preferably within a certified chemical fume hood with an average face
velocity of at least 100 feet per minute.[5]

o Assemble PPE: Ensure all required PPE is available and in good condition. This includes a
properly fitted N95 respirator, chemical safety goggles, nitrile or latex gloves, and a lab coat.

o Emergency Equipment Check: Verify that a safety shower and eyewash station are
accessible and in working order.

2. Handling and Use
e Weighing:

o Perform all weighing operations of Gold(l) iodide powder inside a chemical fume hood or
a ventilated balance enclosure to minimize dust inhalation.
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o Use a disposable weighing boat to avoid contamination of balances.

Solution Preparation:
o When dissolving Gold(l) iodide, add the solid to the solvent slowly to avoid splashing.

o If heating is required, do so in a well-ventilated area and monitor the process to prevent
the release of iodine vapors.

Reactions:

o Conduct all reactions involving Gold(l) iodide in a chemical fume hood.
o Ensure all glassware is properly secured.

Post-Experiment:

o Decontaminate all surfaces and equipment that have come into contact with Gold(l)
iodide using an appropriate cleaning agent and dispose of the cleaning materials as
hazardous waste.

. Waste Disposal

Segregation: All waste contaminated with Gold(l) iodide, including empty containers, used
PPE, and reaction byproducts, must be collected in a designated, labeled, and sealed
hazardous waste container.

Disposal Procedure: Dispose of the hazardous waste through your institution's
environmental health and safety (EHS) office, following all local, state, and federal
regulations.[1] Do not dispose of Gold(l) iodide down the drain or in regular trash.

. Emergency Procedures

Inhalation: If dust is inhaled, immediately move the affected person to fresh air. If breathing is
difficult, administer oxygen. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and
plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[1]
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present
and easy to do so. Seek immediate medical attention.[1]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.
Never give anything by mouth to an unconscious person. Seek immediate medical attention.

[1]
e Spill:
o Evacuate the area.
o Wear appropriate PPE, including respiratory protection.

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a sealed container for disposal.

o For large spills, contact your institution's EHS office immediately.

Workflow for Safe Handling of Gold(l) lodide

The following diagram illustrates the logical workflow for the safe handling of Gold(l) iodide,
from planning to disposal.
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Caption: Workflow for the safe handling of Gold(l) iodide.
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By adhering to these guidelines, you can significantly minimize the risks associated with
handling Gold(l) iodide and ensure a safe and productive research environment. Always
prioritize safety and consult your institution's EHS department for any specific questions or
concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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